Cas no 203663-15-4 (N-(Piperidin-4-yl)benzenesulfonamide)

• Product Name: N-(Piperidin-4-yl)benzenesulfonamide
• CAS No: 203663-15-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD07365347
• CID: 1027651
• PubChem ID: 4778282
• Update Time: 2025-10-29

N-(Piperidin-4-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-4-yl)benzenesulfonamide
• N-(Piperidin-4-yl)benzenesulfomide
• N-PIPERIDIN-4-YLBENZENESULFONAMIDE
• N-Piperidin-4-ylbenzenesulfonamide hydrochloride
• SCHEMBL1795055
• MFCD07365347
• N-(4-PIPERIDINYL)BENZENESULFONAMIDE
• Z203884186
• CS-0213062
• DTXSID00406508
• G19259
• Benzenesulfonamide, N-4-piperidinyl-
• BS-21885
• AKOS000263925
• STK500834
• EN300-25381
• SB43447
• 203663-15-4
• A879675

• MDL： MFCD07365347
• Inchi： 1S/C11H16N2O2S/c14-16(15,11-4-2-1-3-5-11)13-10-6-8-12-9-7-10/h1-5,10,12-13H,6-9H2
• InChI Key： GQWDFANHJGRRSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 157-159 °C
• Boiling Point: 394.2±52.0 °C at 760 mmHg
• Flash Point: 192.2±30.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(Piperidin-4-yl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(Piperidin-4-yl)benzenesulfonamide

Professional Introduction to N-(Piperidin-4-yl)benzenesulfonamide (CAS No. 203663-15-4)

N-(Piperidin-4-yl)benzenesulfonamide (CAS No. 203663-15-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in medicinal chemistry. The presence of both a piperidine ring and a benzenesulfonamide moiety makes it a versatile scaffold for designing novel therapeutic agents.

The< strong>Piperidin-4-yl group, a six-membered heterocyclic amine, is known for its ability to enhance the bioavailability and metabolic stability of drug molecules. Its incorporation into pharmaceutical compounds often improves solubility and binding affinity to biological targets. In contrast, the< strong>benzenesulfonamide moiety contributes to the compound's pharmacological properties by influencing its interactions with enzymes and receptors. This combination of functional groups has positioned N-(Piperidin-4-yl)benzenesulfonamide as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-(Piperidin-4-yl)benzenesulfonamide and biological targets. Studies have shown that this compound exhibits notable binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, research has indicated that derivatives of this compound may have applications in the treatment of inflammatory diseases by targeting specific inflammatory pathways.

The synthesis of N-(Piperidin-4-yl)benzenesulfonamide involves a series of well-established organic reactions, including sulfonylation and nucleophilic substitution. The precision required in these synthetic steps underscores the importance of high-quality starting materials and controlled reaction conditions. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research purposes.

In vitro studies have been instrumental in evaluating the pharmacological profile of N-(Piperidin-4-yl)benzenesulfonamide. These studies have revealed interesting properties such as selective inhibition of certain enzymes and reduced toxicity profiles compared to existing therapeutic agents. The compound's ability to modulate biological pathways without significant side effects makes it an attractive option for further development.

The integration of N-(Piperidin-4-yl)benzenesulfonamide into drug development pipelines has been supported by collaborations between academic institutions and pharmaceutical companies. These partnerships have facilitated the translation of laboratory findings into clinical trials, where the compound's efficacy and safety can be rigorously tested. The ongoing research efforts highlight the compound's potential to address unmet medical needs in various therapeutic areas.

The future prospects for N-(Piperidin-4-yl)benzenesulfonamide are promising, with several ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Innovations in drug delivery systems may further enhance the compound's therapeutic potential by improving its bioavailability and targeted action. As research continues to uncover new insights into its mechanisms of action, N-(Piperidin-4-yl)benzenesulfonamide is poised to play a significant role in the development of next-generation pharmaceuticals.